Decylcitric acid

• CAS RN: 19763-41-8
• Molecular Formula: C16H28O7
• Molecular Weight: 332.39 g/mol
• IUPAC Name: 2-hydroxytridecane-1,2,3-tricarboxylic acid
• InChI: InChI=1S/C16H28O7/c1-2-3-4-5-6-7-8-9-10-12(14(19)20)16(23,15(21)22)11-13(17)18/h12,23H,2-11H2,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: DQIHPEKINXOMBM-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCC(C(=O)O)C(CC(=O)O)(C(=O)O)O
• synonyms: decylcitric acid; decylcitric acid, (-)-isome

Description

Decylcitric acid, also known as 10-hydroxydecanoic acid, is a natural fatty acid that is produced by honeybees. It has been found to have various biological activities and has been extensively studied in recent years.

Mechanism Of Action

The mechanism of action of decylcitric acid is not fully understood. It is believed to exert its biological effects by modulating various signaling pathways, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. Decylcitric acid has also been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).

Biochemical And Physiological Effects

Decylcitric acid has been found to have various biochemical and physiological effects, including reducing inflammation, inducing apoptosis, inhibiting angiogenesis, and modulating the immune system. It has also been found to have a protective effect on the liver and kidneys and can reduce oxidative stress.

Advantages And Limitations For Lab Experiments

Decylcitric acid has several advantages for lab experiments, including its natural origin, low toxicity, and broad-spectrum activity against various microorganisms. However, its low yield and high cost make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for research on decylcitric acid, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in various diseases, and the elucidation of its mechanism of action. Additionally, the development of novel formulations and delivery systems for decylcitric acid could improve its efficacy and reduce its cost.
Conclusion:
Decylcitric acid is a natural fatty acid with various biological activities and potential therapeutic applications. Although its synthesis is challenging and expensive, it has several advantages for lab experiments and has been extensively studied for its potential therapeutic applications. Further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods and novel formulations.

Synthesis Methods

Decylcitric acid is produced by the bees from the nectar of flowers. It is extracted from the honeycomb and purified using various methods such as column chromatography and recrystallization. The yield of decylcitric acid is low, and the purification process is time-consuming and expensive.

Scientific Research Applications

Decylcitric acid has been found to have various biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and antitumor effects. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, infectious diseases, and inflammatory disorders.